Cas no 477242-90-3 (N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide)

• Product Name: N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide
• CAS No: 477242-90-3
• MF: C₂₄H₂₀N₂OS₂
• MW: 416.558403015137
• CID: 5767642
• PubChem ID: 4686608
• Update Time: 2025-11-06

N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• F0700-0068
• N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]-3-phenylsulfanylpropanamide
• AKOS024597989
• AB00672265-01
• N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide
• 477242-90-3
• Oprea1_642489
• N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(phenylthio)propanamide
• N-(4-([1,1-biphenyl]-4-yl)thiazol-2-yl)-3-(phenylthio)propanamide
• Propanamide, N-(4-[1,1'-biphenyl]-4-yl-2-thiazolyl)-3-(phenylthio)-

• Inchi： 1S/C24H20N2OS2/c27-23(15-16-28-21-9-5-2-6-10-21)26-24-25-22(17-29-24)20-13-11-19(12-14-20)18-7-3-1-4-8-18/h1-14,17H,15-16H2,(H,25,26,27)
• InChI Key： BSXWYIBJAOJRQG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)C2C=CC=CC=2)N=C1NC(CCSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 416.10170561g/mol
• Monoisotopic Mass: 416.10170561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 8.88±0.50(Predicted)

Additional information on N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide

Recent Advances in the Study of N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide (CAS: 477242-90-3)

The compound N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide (CAS: 477242-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and biphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with protein targets involved in inflammatory responses. The study employed molecular docking and in vitro assays to demonstrate that the compound exhibits high binding affinity to cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound's thiophenyl moiety was found to enhance its stability and bioavailability, making it a promising candidate for further development.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's anticancer potential. A study conducted by researchers at the National Cancer Institute (2024) investigated its effects on tumor cell lines, revealing significant inhibition of cell proliferation in breast and lung cancer models. The compound's mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings underscore its potential as a chemotherapeutic agent, particularly for cancers with limited treatment options.

Another notable advancement is the optimization of the compound's synthetic route. A recent publication in Organic Process Research & Development (2024) detailed a more efficient and scalable synthesis method, which reduces production costs and improves yield. This development is critical for facilitating large-scale production and future clinical trials. The revised synthetic pathway also minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the development of N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide. Pharmacokinetic studies indicate that the compound exhibits moderate plasma clearance and requires further optimization to enhance its half-life. Additionally, toxicity profiles in animal models suggest the need for structural modifications to reduce off-target effects. Ongoing research aims to address these limitations through medicinal chemistry approaches, such as the introduction of prodrug strategies or the development of derivatives with improved selectivity.

In conclusion, the recent studies on N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3-(phenylsulfanyl)propanamide (CAS: 477242-90-3) highlight its multifaceted potential in therapeutic applications. From its anti-inflammatory and anticancer properties to advancements in synthetic methodologies, this compound represents a valuable addition to the pharmaceutical research landscape. Future research should focus on overcoming its pharmacokinetic and toxicity challenges to pave the way for clinical translation.